Cas no 61810-66-0 (3-Pentanone, 2-(4-quinolinyl)-)
61810-66-0 structure
Product Name:3-Pentanone, 2-(4-quinolinyl)-
CAS No:61810-66-0
MF:C14H15NO
MW:213.275003671646
CID:1630062
Update Time:2024-09-12
3-Pentanone, 2-(4-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pentanone, 2-(4-quinolinyl)-
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- Inchi: 1S/C14H15NO/c1-3-14(16)10(2)11-8-9-15-13-7-5-4-6-12(11)13/h4-10H,3H2,1-2H3
- InChI Key: RFSBNKSAKDDCDA-UHFFFAOYSA-N
- SMILES: CC(C1C2C(N=CC=1)=CC=CC=2)C(=O)CC
Computed Properties
- Exact Mass: 213.11545
Experimental Properties
- Density: 1.082±0.06 g/cm3(Predicted)
- Boiling Point: 348.0±17.0 °C(Predicted)
- PSA: 29.96
- pka: 4.92±0.46(Predicted)
3-Pentanone, 2-(4-quinolinyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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